molecular formula C5H3N4NaS B6224021 sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide CAS No. 74538-21-9

sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide

Cat. No. B6224021
CAS RN: 74538-21-9
M. Wt: 174.2
InChI Key:
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Description

Sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide (STP) is an organic compound containing nitrogen and sulfur atoms. It is a member of the sulfanide family, which are compounds that contain a sulfur atom attached to a nitrogen atom. STP has been studied extensively in recent years due to its potential applications in scientific research, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a pharmaceutical agent.

Mechanism of Action

The mechanism of action of sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide is not fully understood, but it is believed to involve the formation of a sulfonamide bond between the sulfur atom and the nitrogen atom in the compound. This bond is thought to be responsible for the catalytic activity of this compound, as well as its ability to target specific enzymes or proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is known that this compound can act as a catalyst in biochemical reactions, as well as a pharmaceutical agent. In addition, this compound has been shown to have some anti-inflammatory and anti-cancer properties, suggesting potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide in laboratory experiments include its high reactivity, low cost, and ease of synthesis. Additionally, this compound can be used in a wide range of applications, including organic synthesis, biochemical reactions, and pharmaceutical development. The main limitation of this compound is that its mechanism of action is not fully understood, making it difficult to predict its effects in different contexts.

Future Directions

Future research on sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide could focus on further elucidating its mechanism of action, as well as exploring its potential applications in the development of new drugs and therapeutic agents. Additionally, further research could be conducted to explore the potential of this compound as a catalyst in organic synthesis and biochemical reactions. Finally, further research could be conducted to explore the potential of this compound as a therapeutic agent, including its potential anti-inflammatory and anti-cancer properties.

Synthesis Methods

Sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide can be synthesized in a two-step process, beginning with the reaction of sodium thiophenoxide and 4-amino-1,2,4-triazole. This reaction produces an intermediate product, which is then reacted with sulfanide to form the final product. The reaction can be carried out in either aqueous or organic solvent, and the reaction conditions can be adjusted to optimize the efficiency of the synthesis.

Scientific Research Applications

Sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide has a wide range of potential applications in scientific research, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a pharmaceutical agent. In organic synthesis, this compound can be used to synthesize various compounds, including heterocyclic compounds and other complex organic molecules. In biochemical reactions, this compound can act as a catalyst, accelerating the reaction rate and increasing the yield of the desired product. As a pharmaceutical agent, this compound can be used to target specific enzymes or proteins, allowing for the development of new drugs and therapeutic agents.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide involves the reaction of 3-mercapto-1,2,4-triazole with 2-chloro-4,6-dimethoxypyrimidine in the presence of sodium hydroxide to form the desired product.", "Starting Materials": [ "3-mercapto-1,2,4-triazole", "2-chloro-4,6-dimethoxypyrimidine", "Sodium hydroxide" ], "Reaction": [ "Add 3-mercapto-1,2,4-triazole to a reaction flask", "Add 2-chloro-4,6-dimethoxypyrimidine to the reaction flask", "Add sodium hydroxide to the reaction flask", "Heat the reaction mixture to 80-90°C for 4-6 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with water", "Dry the product under vacuum", "Obtain sodium {[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanide as a white solid" ] }

CAS RN

74538-21-9

Molecular Formula

C5H3N4NaS

Molecular Weight

174.2

Purity

95

Origin of Product

United States

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